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Compound of Interest

Compound Name: Ena15

Cat. No.: B15615894

Get Quote

For researchers, scientists, and drug development professionals utilizing Ena15, an inhibitor of

the ALKBH5 RNA demethylase, achieving optimal solubility is critical for the accuracy and

reproducibility of in vitro assays. This technical support center provides troubleshooting

guidance and frequently asked questions (FAQs) to address common solubility challenges

encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: My Ena15 powder is not dissolving properly in DMSO. What should I do?

A1: Difficulty in dissolving Ena15 in DMSO can be due to several factors. Firstly, ensure you

are using a fresh, anhydrous grade of DMSO. DMSO is highly hygroscopic, and absorbed

water can significantly decrease the solubility of many organic compounds.[1] It is

recommended to use a newly opened bottle of DMSO or one that has been properly stored in a

desiccator. Secondly, mechanical assistance is often necessary. After adding the DMSO to the

Ena15 powder, vortex the vial thoroughly. For complete dissolution, sonication in a water bath

for a short period can be very effective.[1]

Q2: I've prepared a high-concentration stock solution of Ena15 in DMSO, but I see precipitation

after a freeze-thaw cycle. How can I prevent this?
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A2: Precipitation after freeze-thaw cycles is a common issue with high-concentration stock

solutions. To mitigate this, it is highly recommended to aliquot the stock solution into smaller,

single-use volumes after the initial preparation. This avoids repeated temperature fluctuations

of the entire stock. Store these aliquots at -20°C for short-term storage (up to one month) or at

-80°C for long-term storage (up to six months).[1] When you need to use an aliquot, thaw it

completely at room temperature and vortex gently before adding it to your assay medium.

Q3: What is the maximum recommended concentration of DMSO in my cell culture medium

when using Ena15?

A3: While DMSO is a widely used solvent, it can exhibit cytotoxic effects at higher

concentrations. Generally, it is advisable to keep the final concentration of DMSO in your cell

culture medium below 0.5% (v/v) to minimize any off-target effects on the cells. However, the

optimal concentration can be cell-line dependent, and it is good practice to run a vehicle control

(medium with the same concentration of DMSO as your Ena15-treated samples) to assess its

impact on your specific experimental system.

Q4: Can I dissolve Ena15 in aqueous buffers like PBS?

A4: Small molecule inhibitors like Ena15 often have poor aqueous solubility. The primary

recommended solvent is DMSO. Dissolving Ena15 directly in aqueous buffers like PBS is

generally not recommended as it will likely result in very low solubility and precipitation. For in

vitro assays, the standard procedure is to prepare a high-concentration stock in DMSO and

then dilute this stock into the aqueous assay buffer or cell culture medium to the final desired

concentration.

Data Presentation: Ena15 Solubility
The following table summarizes the known solubility of Ena15 in Dimethyl Sulfoxide (DMSO).
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Special Notes

DMSO 62.5 142.51

Requires sonication

for complete

dissolution. Use of

fresh, anhydrous

DMSO is critical as

the compound is

hygroscopic.[1]

Experimental Protocols
Preparation of Ena15 Stock Solution
This protocol outlines the steps for preparing a concentrated stock solution of Ena15 in DMSO.

Materials:

Ena15 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Water bath sonicator

Protocol:

Equilibrate the Ena15 powder vial and the DMSO to room temperature.

Briefly centrifuge the Ena15 vial to ensure all the powder is at the bottom.

Carefully open the vial and add the required volume of fresh, anhydrous DMSO to achieve

the desired stock concentration (e.g., for a 10 mM stock, add the appropriate volume of
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DMSO based on the mass of Ena15).

Close the vial tightly and vortex for 1-2 minutes.

If the powder is not fully dissolved, place the vial in a water bath sonicator and sonicate for 5-

10 minutes, or until the solution is clear.

Once completely dissolved, aliquot the stock solution into single-use, sterile microcentrifuge

tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

Visualizations
Ena15 Signaling Pathway Inhibition
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Start: Dissolving Ena15

Issue: Incomplete Dissolution
or Precipitation

Use Fresh, Anhydrous DMSO?

Check 1 No, Replace DMSO

Vortex and Sonicate?

Yes

No, Apply Mechanical Aid

Aliquot Stock for Storage?

Yes

No, Aliquot to Prevent Freeze-Thaw Issues

Successful Dissolution

Yes
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Inputs Process Output
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Anhydrous DMSO
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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